Cas no 25699-82-5 (3-(1H-Pyrazol-1-yl)benzonitrile)

• Product Name: 3-(1H-Pyrazol-1-yl)benzonitrile
• CAS No: 25699-82-5
• MF: C₁₀H₇N₃
• MW: 169.182681322098
• MDL: MFCD07772807
• CID: 242176
• PubChem ID: 7164581
• Update Time: 2024-10-30

3-(1H-Pyrazol-1-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(1H-Pyrazol-1-yl)benzonitrile
• 3-pyrazol-1-ylbenzonitrile
• Benzonitrile,3-(1H-pyrazol-1-yl)-
• 1-(3-cyanophenyl)pyrazole
• 1-m-Cyanophenyl-pyrazol
• 3-(pyrazol-1-yl)benzonitrile
• 3-pyrazolylbenzenecarbonitrile
• 3-pyrazolylbenzonitrile
• N-(3-cyanophenyl)pyrazole
• SCHEMBL4702337
• AC-31812
• EN300-78765
• BS-27733
• DTXCID70379013
• CS1260
• DB-010531
• Z431560162
• 25699-82-5
• KLZKYUMVLIQOFX-UHFFFAOYSA-N
• MFCD07772807
• DTXSID50428179
• AKOS009566835

• MDL： MFCD07772807
• Inchi： InChI=1S/C10H7N3/c11-8-9-3-1-4-10(7-9)13-6-2-5-12-13/h1-7H
• InChI Key： KLZKYUMVLIQOFX-UHFFFAOYSA-N
• SMILES： C1=CC(=CC(=C1)N2C=CC=N2)C#N

Computed Properties

• Exact Mass: 169.06400
• Monoisotopic Mass: 169.063997236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• Density: 1.13
• Boiling Point: 309.8°Cat760mmHg
• Flash Point: 141.2°C
• Refractive Index: 1.622
• PSA: 41.61000
• LogP: 1.74398